Cas no 2551115-98-9 (2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1))

• Product Name: 2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1)
• CAS No: 2551115-98-9
• MF: C₄H₅LiN₂O₂S
• MW: 152.100699186325
• CID: 5522250
• Update Time: 2025-06-15

2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1)
• Lithium 5-Aminothiazole-2-carboxylate

• Inchi： 1S/C4H4N2O2S.Li.H/c5-2-1-6-3(9-2)4(7)8;;/h1H,5H2,(H,7,8);;
• InChI Key： XQCUVWPHCFYIEN-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(N)S1)(=O)O.[LiH]

Additional information on 2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1)

Introduction to 2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1) and its CAS No. 2551115-98-9

2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1), identified by the CAS number 2551115-98-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This lithium salt derivative of 2-thiazolecarboxylic acid features a unique structural configuration, making it a promising candidate for various applications in medicinal chemistry and drug development. The compound’s molecular structure incorporates both thiazole and amino functional groups, which contribute to its diverse chemical reactivity and potential biological activity.

The thiazole ring is a heterocyclic compound that plays a crucial role in the synthesis of numerous biologically active molecules. Its presence in 2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1) suggests that the compound may exhibit properties similar to other thiazole-based derivatives, which are widely studied for their antimicrobial, antifungal, and anti-inflammatory effects. The addition of an amino group at the 5-position further enhances the compound’s potential pharmacological properties, enabling it to interact with biological targets in a more nuanced manner.

The lithium salt form of this compound is particularly noteworthy, as lithium ions are known to have therapeutic effects in various medical conditions, including mood disorders and neurodegenerative diseases. The lithium salt can improve the solubility and bioavailability of the parent compound, making it more suitable for pharmaceutical applications. Additionally, the lithium ion may participate in specific interactions with biological molecules, thereby modulating cellular processes and potentially contributing to the development of new drug candidates.

In recent years, there has been growing interest in exploring novel thiazole derivatives for their potential therapeutic applications. Studies have shown that modifications of the thiazole core can lead to compounds with enhanced biological activity and improved pharmacokinetic profiles. For instance, researchers have investigated thiazole-based compounds as inhibitors of enzymes involved in cancer metabolism and as agents for treating infectious diseases. The unique structural features of 2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1) make it a valuable scaffold for further chemical modifications and derivatization, which could lead to the discovery of new therapeutic agents.

The lithium salt derivative also holds promise in the field of material science. Thiazole-based compounds are known for their ability to form coordination complexes with metal ions, which can be exploited for applications in catalysis, sensors, and nanotechnology. The presence of both carboxylic acid and amino groups in 2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1) allows for multiple coordination interactions, making it a versatile building block for designing complex metal-organic frameworks (MOFs) and other advanced materials.

From a synthetic chemistry perspective, 2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1) represents an interesting challenge due to its structural complexity. The synthesis of this compound requires careful consideration of reaction conditions and purification techniques to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access increasingly complex thiazole derivatives, opening up new avenues for drug discovery and material innovation.

The pharmaceutical industry has been particularly interested in thiazole derivatives due to their broad spectrum of biological activities. For example, certain thiazole-based compounds have demonstrated efficacy against bacterial infections by inhibiting essential bacterial enzymes or disrupting cell wall synthesis. Similarly, these compounds have shown promise as antiviral agents by interfering with viral replication mechanisms. The unique combination of functional groups in 2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1) suggests that it may exhibit similar properties while offering additional advantages such as improved solubility and bioavailability.

Moreover, the lithium salt form of this compound may be particularly useful in developing treatments for neurological disorders. Lithium ions are well-known for their ability to modulate neurotransmitter systems and have been used clinically for decades to treat conditions such as bipolar disorder. By incorporating lithium into a thiazole-based structure like 2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1), researchers may be able to develop novel therapeutics that combine the benefits of both lithium salts and thiazole derivatives.

In conclusion,2-Thiazolecarboxylic acid, 5-amino-, lithium salt (1:1) is a multifaceted compound with significant potential in pharmaceutical research and material science. Its unique structural features make it a valuable scaffold for developing new drugs targeting various diseases while also serving as a building block for advanced materials. As research continues to uncover new applications for thiazole derivatives,2551115-98-9 will undoubtedly play an important role in shaping the future of medicinal chemistry and beyond.